Cas no 5748-42-5 (4-(4-T-butylphenyl)benzoic acid)

• Product Name: 4-(4-T-butylphenyl)benzoic acid
• CAS No: 5748-42-5
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• MDL: MFCD01631300
• CID: 46151
• PubChem ID: 87564867
• Update Time: 2025-04-18

4-(4-T-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-tert-Butylphenyl)benzoic acid
• 4'-tert-Butyl[1,1'-biphenyl]-4-carboxylic acid
• 4-tert-Butyl-biphenyl-4'-carbonsaeure
• 4-tert-Butylbiphenyl-4'-carboxylic Acid
• 4-(4-T-BUTYLPHENYL)BENZOIC ACID
• 4'-tert-Butyl-4-biphenylcarboxylic acid
• 4-(4-tert-Butylphenyl)benzoicAcid
• HZIOPONJCVOCFE-UHFFFAOYSA-N
• BDBM50061000
• VZ35211
• 4'-tert-butylbiphenyl-4-carboxylic acid
• 4-tert-Butylbiphenyl-4'-carbo
• AS-68026
• CHEMBL322977
• SCHEMBL2053275
• DTXSID10337278
• 4'-tert-Butyl-1,1'-Biphenyl-4-Carboxylic Acid
• 4''-tert-Butyl-biphenyl-4-carboxylic acid
• MFCD01631300
• BB 0223782
• 4'-tert-Butyl[1,1'-biphenyl]-4-carboxylic acid #
• Biphenyl-4-carboxylic acid, 4'-(1,1-dimethylethyl)-
• SY051414
• 4'-(tert-Butyl)-[1,1'-biphenyl]-4-carboxylicacid
• 4'-TERT-BUTYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• CS-0046857
• 5748-42-5
• B1986
• AKOS004118873
• 4 inverted exclamation mark -(tert-Butyl)-[1,1 inverted exclamation mark -biphenyl]-4-carboxylic Acid
• A869669
• 4-(4-T-butylphenyl)benzoic acid

• MDL： MFCD01631300
• Inchi： 1S/C17H18O2/c1-17(2,3)15-10-8-13(9-11-15)12-4-6-14(7-5-12)16(18)19/h4-11H,1-3H3,(H,18,19)
• InChI Key： HZIOPONJCVOCFE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.087
• Boiling Point: 392.9°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.564
• PSA: 37.30000
• LogP: 4.34930
• Solubility: Not determined

4-(4-T-butylphenyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives